2-(7-Chloro-2,3-dihydro-1-benzofuran-2-yl)acetic acid

• IUPAC Name: 2-(7-chloro-2,3-dihydro-1-benzofuran-2-yl)acetic acid
• InChI: InChI=1S/C10H9ClO3/c11-8-3-1-2-6-4-7(5-9(12)13)14-10(6)8/h1-3,7H,4-5H2,(H,12,13)
• InChI Key: ICQKKRINRIWTLJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C1C=CC=C2Cl)CC(=O)O
• Molecular Formula: C10H9ClO3
• Molecular Weight: 212.63 g/mol

Description

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling, which has fewer side reactions and high yield.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is characterized by the presence of a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, they can be synthesized through a free radical cyclization cascade or proton quantum tunneling. They can also undergo reactions with calcium carbide in the presence of cuprous chloride as a catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds can vary. For instance, one such compound was described as a yellowish solid with a melting point of 47–51°C.

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives, including 2-(7-Chloro-2,3-dihydro-1-benzofuran-2-yl)acetic acid , have shown promising anticancer effects. . These findings suggest that this compound could serve as a potential lead for developing novel anticancer drugs.

Anti-Hepatitis C Virus (HCV) Activity

A recently discovered macrocyclic benzofuran compound exhibits anti-HCV activity. . This finding highlights the compound’s potential in combating viral infections.

Chemical Synthesis and Novel Methods

Researchers have developed novel methods for constructing benzofuran rings. For instance:

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Drug Prospects and Natural Product Sources

Benzofuran compounds are widely distributed in higher plants. Their diverse pharmacological activities make them attractive candidates for drug development. .

Mechanism of Action

The mechanism of action of benzofuran compounds is largely dependent on their biological activities. For example, they have been shown to exhibit anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

Benzofuran compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard. They can cause skin corrosion/irritation and serious eye damage/eye irritation. They can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Future Directions

Given their strong biological activities and potential applications in many aspects, benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide. They are potential natural drug lead compounds, and novel methods for their synthesis are being discovered.